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Compound of Interest

Compound Name: 15,16-Dihydrotanshindiol C

Cat. No.: B3030361 Get Quote

Welcome to the technical support center for 15,16-Dihydrotanshindiol C. This resource is

designed to assist researchers, scientists, and drug development professionals in navigating

potential challenges and unexpected results during their experiments with this compound.

Frequently Asked Questions (FAQs)
Q1: What is 15,16-Dihydrotanshindiol C and what is its primary known mechanism of action?

A1: 15,16-Dihydrotanshindiol C is a diterpenoid compound.[1] It is recognized as a potent

thrombin inhibitor.[1]

Q2: What are the basic physicochemical properties of 15,16-Dihydrotanshindiol C?

A2: The table below summarizes the key properties of 15,16-Dihydrotanshindiol C.

Property Value Reference

CAS Number 891854-96-9 [2]

Molecular Formula C₁₈H₁₈O₅ [2]

Molecular Weight 314.3 g/mol [2]

Purity >98% [2]

Appearance Solid [3]
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Q3: How should I store 15,16-Dihydrotanshindiol C?

A3: For long-term storage, it is recommended to store 15,16-Dihydrotanshindiol C as a solid

at -20°C. For short-term use, stock solutions can typically be stored at -20°C or -80°C. Always

refer to the manufacturer's datasheet for specific storage instructions.

Q4: What is a suitable solvent for dissolving 15,16-Dihydrotanshindiol C?

A4: Based on its chemical structure, 15,16-Dihydrotanshindiol C is expected to be soluble in

organic solvents such as DMSO, ethanol, and methanol. For cell-based assays, DMSO is a

common choice for creating high-concentration stock solutions. It is crucial to keep the final

concentration of the organic solvent in your experimental medium low (typically <0.5%) to avoid

solvent-induced artifacts.

Troubleshooting Guide
Issue 1: Inconsistent or non-reproducible results in cell-
based assays.
Q: I am observing significant variability in my experimental results between replicates and

different experimental runs. What could be the cause?

A: Inconsistent results can stem from several factors. Here is a logical workflow to troubleshoot

this issue:
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Troubleshooting Workflow for Inconsistent Results

Compound Handling Cell Culture Assay Protocol

Inconsistent Results Observed

Check Compound Handling Review Cell Culture Conditions Evaluate Assay Protocol

Freshly prepare dilutions? Consistent cell passage number? Consistent incubation times?

Consistent Results

Proper vortexing/mixing?

Light exposure/degradation?

Cell confluence consistent?

Serum batch variability?

Accurate pipetting?

Instrument calibration?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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